Cas no 2228591-13-5 (methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228591-13-5
• MF: C₈H₁₂FN₃O₂
• MW: 201.198184967041
• CID: 6100234
• PubChem ID: 165826644
• Update Time: 2025-06-13

methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2228591-13-5
• EN300-1739616

• Inchi： 1S/C8H12FN3O2/c1-12-4-5(6(9)3-10)7(11-12)8(13)14-2/h4,6H,3,10H2,1-2H3
• InChI Key： LIZFHEACLYELOS-UHFFFAOYSA-N
• SMILES： FC(CN)C1=CN(C)N=C1C(=O)OC

Computed Properties

• Exact Mass: 201.09135480g/mol
• Monoisotopic Mass: 201.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228591-13-5): A Comprehensive Overview

Methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2228591-13-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a pyrazole core with substituents that include an amino group and a fluoroethyl chain, has garnered attention for its potential applications in drug discovery and development. The unique structural attributes of this compound make it a promising candidate for further exploration, particularly in the context of novel therapeutic agents.

The pyrazole scaffold is a well-known heterocyclic system that plays a crucial role in medicinal chemistry due to its biological activity and synthetic versatility. Pyrazole derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. In particular, the presence of an amino group and a fluoroethyl moiety in Methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate introduces additional functionalization possibilities, which can be exploited to enhance its biological activity.

Recent research has highlighted the importance of fluorinated compounds in pharmaceutical development. The fluoroethyl group in this molecule can influence its metabolic stability, bioavailability, and interactions with biological targets. Fluorine atoms are known to modulate the electronic properties of molecules, leading to improved binding affinity and selectivity. This feature makes Methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate a valuable scaffold for designing next-generation drugs.

The compound's structure also suggests potential applications in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases, Methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate may offer a novel approach to modulate these pathways. Studies have shown that pyrazole derivatives can effectively inhibit kinase activity, making this compound a promising candidate for further investigation.

In addition to its potential as a kinase inhibitor, Methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate may also exhibit other biological activities. The combination of an amino group and a fluoroethyl chain can influence its interactions with biological targets, leading to diverse pharmacological effects. For instance, the amino group can participate in hydrogen bonding interactions, enhancing binding affinity, while the fluoroethyl group can improve metabolic stability and reduce susceptibility to enzymatic degradation.

The synthesis of Methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoroethyl group is particularly challenging due to the sensitivity of fluorine-containing compounds to various reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with increasing efficiency.

One of the key challenges in working with Methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate is its potential reactivity due to the presence of multiple functional groups. The amino group can undergo various chemical transformations, including acylation and alkylation, while the fluoroethyl chain can participate in nucleophilic substitution reactions. Careful control of reaction conditions is essential to achieve the desired product without unintended side reactions.

Despite these challenges, Methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate represents an exciting opportunity for drug discovery. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation drugs.

The future prospects for Methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate are promising, particularly in the context of preclinical and clinical studies. Further investigation into its biological activity and pharmacokinetic properties will be essential to determine its potential as a therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating this compound from laboratory research to clinical application.

In conclusion, Methyl 4-(2-amino-1-fluoroethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228591-13-5) is a compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a promising candidate for drug discovery, particularly as a kinase inhibitor and other therapeutic agents. As research continues to advance our understanding of this molecule's properties and applications, it is likely to play an important role in the development of next-generation drugs.